Cas no 930782-97-1 (1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]-)

• Product Name: 1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]-
• CAS No: 930782-97-1
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 5690264
• PubChem ID: 16124372
• Update Time: 2025-07-08

1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]-
• 930782-97-1
• 1-(4-(Azetidin-3-yl)piperazin-1-yl)butan-1-one
• AKOS015545265
• 1-[4-(azetidin-3-yl)piperazin-1-yl]butan-1-one
• EN300-712093
• CS-0458676
• SCHEMBL3766758
• 1-Butanone,1-[4-(3-azetidinyl)-1-piperazinyl]-

• Inchi： 1S/C11H21N3O/c1-2-3-11(15)14-6-4-13(5-7-14)10-8-12-9-10/h10,12H,2-9H2,1H3
• InChI Key： RFQGBALPVBFSTR-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2CNC2)CC1)(=O)CCC

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 363.6±37.0 °C(Predicted)
• pka: 10.81±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]-

1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]- (CAS No. 930782-97-1): A Comprehensive Overview

1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]- (CAS No. 930782-97-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining a butanone backbone with azetidinyl and piperazinyl functional groups, exhibits properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential, particularly in drug discovery and material science.

The molecular formula of 1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]- reflects its complex yet versatile nature. The presence of both azetidine and piperazine rings contributes to its reactivity and interaction with biological systems. This has led to its exploration in the development of novel therapeutic agents, particularly in targeting neurological and metabolic disorders. The compound's ability to modulate specific biochemical pathways makes it a promising candidate for further study.

In recent years, the demand for 1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]- has risen due to its potential applications in medicinal chemistry. Researchers are investigating its role as a building block for small-molecule drugs, especially those targeting G-protein-coupled receptors (GPCRs). These receptors are critical in treating conditions like anxiety, depression, and chronic pain, making this compound a hotspot in drug discovery discussions.

Another area where 1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]- shows promise is in material science. Its structural features allow it to act as a precursor for advanced polymers and coatings. The compound's stability under various conditions makes it suitable for high-performance applications, such as electronic materials and nanotechnology. This versatility aligns with the growing trend of sustainable and high-efficiency materials in industrial applications.

The synthesis of 1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]- involves multi-step organic reactions, often requiring precise control of reaction conditions. Modern techniques, such as flow chemistry and catalysis, have improved the efficiency of its production. These advancements are crucial for meeting the increasing demand from pharmaceutical and material science sectors, where purity and yield are paramount.

From a market perspective, the global interest in 1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]- is driven by its potential in personalized medicine and green chemistry. As industries shift toward eco-friendly processes, this compound's role in reducing waste and energy consumption during synthesis is being highlighted. Additionally, its application in bioconjugation techniques is gaining traction, further expanding its utility in life sciences.

Safety and handling of 1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]- are also critical considerations. While it is not classified as a hazardous material, proper laboratory practices must be followed to ensure safe usage. Researchers emphasize the importance of material safety data sheets (MSDS) and adherence to regulatory guidelines to maintain workplace safety and compliance.

In conclusion, 1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]- (CAS No. 930782-97-1) represents a fascinating intersection of chemistry and innovation. Its applications in pharmaceuticals, materials science, and sustainable chemistry underscore its importance in modern research and industry. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and technology.